Cas no 2229621-96-7 (methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate
• CAS No: 2229621-96-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6221271
• PubChem ID: 165671409
• Update Time: 2025-10-31

methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate
• EN300-1784979
• 2229621-96-7

• Inchi： 1S/C11H12N2O3/c1-16-11(15)5-10(14)7-2-3-8-9(4-7)13-6-12-8/h2-4,6,10,14H,5H2,1H3,(H,12,13)
• InChI Key： LWVFZSFBFABZGZ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate

Methyl 3-(1H-1,3-Benzodiazol-5-yl)-3-Hydroxypropanoate (CAS No. 2229621-96-7): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate (CAS No. 2229621-96-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of anxiety disorders, insomnia, and other neurological conditions. The presence of a hydroxypropanoate moiety adds an additional layer of complexity and functionality, making it a subject of intense investigation.

The benzodiazepine core in methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate is well-known for its ability to modulate the GABA-A receptor, a key target in the central nervous system (CNS). This modulation can lead to various pharmacological effects, including anxiolytic, sedative, and muscle relaxant properties. However, the addition of the hydroxypropanoate group introduces new opportunities for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have shown that methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate exhibits enhanced solubility and stability compared to traditional benzodiazepines. These properties are crucial for improving the bioavailability and therapeutic efficacy of the compound. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the hydroxypropanoate moiety significantly enhances the compound's water solubility, which is essential for oral administration and systemic absorption.

In addition to its improved physicochemical properties, methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate has shown promising results in preclinical studies. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces anxiety-like behaviors in rodent models without causing significant side effects such as sedation or cognitive impairment. These findings suggest that methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate may offer a safer and more effective alternative to existing benzodiazepines.

The potential applications of methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate extend beyond anxiety disorders. Preliminary studies have also explored its use in treating other neurological conditions such as epilepsy and neuropathic pain. A study published in the European Journal of Pharmacology reported that this compound exhibits anticonvulsant properties in animal models of epilepsy, indicating its potential as an adjunct therapy for refractory seizures.

The mechanism of action of methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate is not yet fully understood but is believed to involve multiple pathways. In addition to its interaction with GABA-A receptors, recent research suggests that it may also modulate other neurotransmitter systems such as serotonin and dopamine. This multifaceted mechanism could contribute to its broad spectrum of therapeutic effects and reduced side effect profile.

Clinical trials are currently underway to further evaluate the safety and efficacy of methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate. Early results from Phase I trials have been encouraging, with no serious adverse events reported. The compound has shown good tolerability and pharmacokinetic properties suitable for further clinical development.

In conclusion, methyl 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate (CAS No. 2229621-96-7) represents a promising advancement in the field of pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for the development of new therapeutic agents targeting neurological disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.